Cas no 1806239-18-8 (Ethyl 4-iodo-5-methoxy-2-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Ethyl 4-iodo-5-methoxy-2-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1806239-18-8
• MF: C₁₁H₁₁F₃INO₄
• MW: 405.109026193619
• CID: 4814609
• Update Time: 2025-06-12

Ethyl 4-iodo-5-methoxy-2-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-iodo-5-methoxy-2-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C11H11F3INO4/c1-3-19-8(17)4-6-9(15)7(18-2)5-16-10(6)20-11(12,13)14/h5H,3-4H2,1-2H3
• InChI Key： ZGNBUXTXLMDGTF-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C=1CC(=O)OCC)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 329
• XLogP3: 3.1
• Topological Polar Surface Area: 57.6

Additional information on Ethyl 4-iodo-5-methoxy-2-(trifluoromethoxy)pyridine-3-acetate

Ethyl 4-iodo-5-methoxy-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1806239-18-8): A Comprehensive Overview

Ethyl 4-iodo-5-methoxy-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1806239-18-8) is a multifaceted compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique structural features, including an iodo group, a methoxy group, and a trifluoromethoxy group, holds potential applications in various areas of scientific inquiry and industrial development.

The chemical structure of Ethyl 4-iodo-5-methoxy-2-(trifluoromethoxy)pyridine-3-acetate is defined by its pyridine core, which is a six-membered heterocyclic aromatic ring containing one nitrogen atom. The presence of the iodo group at the 4-position, the methoxy group at the 5-position, and the trifluoromethoxy group at the 2-position imparts distinct chemical properties to this compound. These functional groups not only influence the compound's reactivity but also its biological activity and pharmacological properties.

In recent years, there has been a growing interest in the synthesis and application of halogenated pyridines, particularly those containing iodo, bromo, or fluoro substituents. The introduction of these halogens can significantly enhance the reactivity and selectivity of pyridine derivatives in various chemical reactions. For instance, the iodo group in Ethyl 4-iodo-5-methoxy-2-(trifluoromethoxy)pyridine-3-acetate can serve as a versatile handle for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura coupling or Stille coupling. These reactions are widely used in the synthesis of complex organic molecules and pharmaceuticals.

The presence of the methoxy group at the 5-position of the pyridine ring contributes to the compound's stability and solubility properties. Methoxy groups are known to increase the electron density on the aromatic ring, which can enhance the compound's interaction with biological targets. This feature is particularly important in medicinal chemistry, where optimizing solubility and stability is crucial for developing effective drug candidates.

The trifluoromethoxy group at the 2-position is another key structural feature of this compound. Trifluoromethylated compounds have gained significant attention due to their unique electronic and steric properties. The presence of fluorine atoms can modulate the lipophilicity and metabolic stability of a molecule, making it an attractive moiety for drug design. In particular, trifluoromethylated pyridines have shown promise in various therapeutic areas, including anticancer agents, antiviral drugs, and central nervous system (CNS) modulators.

Ethyl 4-iodo-5-methoxy-2-(trifluoromethoxy)pyridine-3-acetate has been studied for its potential applications in medicinal chemistry and drug discovery. One notable area of research involves its use as an intermediate in the synthesis of novel pharmaceuticals. For example, recent studies have explored its utility in developing small-molecule inhibitors targeting specific enzymes or receptors involved in disease pathways. The versatility of this compound as a building block for more complex molecules makes it an attractive candidate for further investigation.

In addition to its potential as a pharmaceutical intermediate, Ethyl 4-iodo-5-methoxy-2-(trifluoromethoxy)pyridine-3-acetate has also been evaluated for its biological activity. Preliminary studies have indicated that this compound exhibits promising inhibitory effects on certain enzymes and receptors. For instance, it has shown activity against kinases involved in cancer cell proliferation and signaling pathways. These findings suggest that further exploration of this compound's biological properties could lead to the development of new therapeutic agents.

The synthesis of Ethyl 4-iodo-5-methoxy-2-(trifluoromethoxy)pyridine-3-acetate typically involves multi-step procedures that require careful control over reaction conditions to ensure high yields and purity. One common synthetic route involves starting from a commercially available pyridine derivative and sequentially introducing the desired functional groups through selective chemical transformations. The choice of reagents and reaction conditions plays a crucial role in achieving efficient synthesis while minimizing side reactions.

In conclusion, Ethyl 4-iodo-5-methoxy-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1806239-18-8) is a versatile compound with significant potential in various scientific and industrial applications. Its unique combination of functional groups makes it an attractive candidate for further research and development in fields such as medicinal chemistry, pharmaceuticals, and materials science. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of complex chemical systems and developing innovative solutions to pressing challenges.